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Compound of Interest

Compound Name: Nitroflurbiprofen

Cat. No.: B1679000 Get Quote

Nitroflurbiprofen is a non-steroidal anti-inflammatory drug (NSAID) derived from flurbiprofen.

[1][2][3][4] While a specific Safety Data Sheet (SDS) for Nitroflurbiprofen is not readily

available, the following guidance is based on the known hazards of its parent compound,

flurbiprofen, and general best practices for handling potent pharmaceutical compounds in a

research setting. It is imperative to treat Nitroflurbiprofen with a high degree of caution,

assuming a similar or potentially greater hazard profile than flurbiprofen.

Hazard Summary for Flurbiprofen (Parent Compound):
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Hazard Statement Classification Precautionary Statement

Toxic if swallowed
Acute toxicity - Oral, Category

3

P301 + P310: IF

SWALLOWED: Immediately

call a POISON CENTER or

doctor/physician.[5][6][7]

Causes skin irritation
Skin corrosion/irritation,

Category 2

P264: Wash skin thoroughly

after handling.[5][7]

Causes serious eye irritation
Serious eye damage/eye

irritation, Category 2A

P305 + P351 + P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.[5][7]

May cause respiratory irritation
Specific target organ toxicity

(single exposure), Category 3

P261: Avoid breathing

dust/fume/gas/mist/vapors/spr

ay.[7]

Suspected of damaging fertility

or the unborn child

Toxic to Reproduction,

Category 2

P201: Obtain special

instructions before use.[7]

Personal Protective Equipment (PPE)
A risk assessment should be conducted to determine the appropriate level of PPE required for

the specific procedures being performed. The following table outlines the recommended

minimum PPE for handling Nitroflurbiprofen in solid and solution forms.
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PPE Component
Specification for Solid
Nitroflurbiprofen

Specification for
Nitroflurbiprofen in
Solution

Gloves

Double gloving with nitrile

gloves is recommended. The

outer glove should be

disposed of immediately after

handling the compound.[8]

Chemical-resistant nitrile

gloves. Change gloves

frequently and immediately if

contaminated.

Eye Protection

ANSI Z87.1 compliant safety

glasses with side shields or

chemical splash goggles.[9]

Chemical splash goggles or a

face shield if there is a risk of

splashing.[9][10]

Lab Coat

A disposable, low-permeability

fabric gown with a solid front,

long sleeves, and tight-fitting

cuffs.[8]

A chemical-resistant lab coat

or gown.

Respiratory Protection

For weighing or generating

aerosols, a NIOSH-approved

respirator (e.g., N95) or use of

a certified chemical fume hood

is required.[11]

Work within a certified

chemical fume hood.

Footwear
Closed-toe shoes are

mandatory.

Closed-toe, chemical-resistant

shoes.

Operational Plan for Handling Nitroflurbiprofen
1. Preparation and Weighing (Solid Form):

Location: All handling of solid Nitroflurbiprofen must be conducted within a certified

chemical fume hood or a containment ventilated enclosure (CVE) to minimize inhalation

exposure.

Equipment: Use dedicated spatulas and weigh boats. Clean all equipment thoroughly after

use.
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Procedure:

Don all required PPE.

Tare the balance with a weigh boat inside the fume hood.

Carefully transfer the desired amount of Nitroflurbiprofen to the weigh boat.

Close the primary container immediately after dispensing.

Proceed with solubilization or further handling within the fume hood.

2. Solubilization and Dilution:

Solvents: Consult the relevant experimental protocol for appropriate solvents.

Procedure:

Add the solvent to the vessel containing the weighed Nitroflurbiprofen within the fume

hood.

Ensure the vessel is capped or covered during dissolution to prevent aerosol generation.

If heating is required, use a controlled heating block or water bath within the fume hood.

Disposal Plan
All waste containing Nitroflurbiprofen must be treated as hazardous chemical waste.
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Waste Stream Collection and Labeling Disposal Method

Solid Waste

Collect in a dedicated, sealed,

and clearly labeled hazardous

waste container. The label

should include "Hazardous

Waste," "Nitroflurbiprofen," and

the associated hazard

symbols.

Dispose of through an

approved hazardous waste

disposal contractor.

Incineration is the preferred

method for pharmaceutical

waste.[12][13]

Liquid Waste

Collect in a dedicated, sealed,

and clearly labeled hazardous

waste container. The label

should specify the solvent and

approximate concentration of

Nitroflurbiprofen.

Dispose of through an

approved hazardous waste

disposal contractor. Do not

pour down the drain.[14]

Contaminated PPE

Dispose of outer gloves

immediately after handling. All

other contaminated disposable

PPE should be placed in a

sealed bag and disposed of as

solid hazardous waste.[8]

Dispose of as solid hazardous

waste through an approved

contractor.

Emergency Procedures
Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes and remove contaminated clothing.[15] Seek medical attention.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[15] Seek immediate medical attention.

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

medical attention.

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.

Seek immediate medical attention.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.stericycle.com/en-us/resource-center/blog/controlled-substance-disposal-ensuring-safe-pharmaceutical-waste-management
https://stanfordhealthcare.org/content/dam/SHC/health-care-professionals/investigational-drug-service/docs/investigational-product-disposal-return-destruction.pdf
https://floridadep.gov/waste/permitting-compliance-assistance/content/pharmaceutical-waste-management-businesses-and
https://www.osha.gov/etools/hospitals/pharmacy/personal-protective-equipment
https://www.fishersci.com/store/msds?partNumber=AC454660050&productDescription=FLURBIPROFEN%2C+98%25+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC454660050&productDescription=FLURBIPROFEN%2C+98%25+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1679000?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spills:

Small Spills (in a fume hood): Absorb with an inert material (e.g., vermiculite, sand) and

place in a sealed container for hazardous waste disposal. Clean the spill area with an

appropriate solvent and then soap and water.

Large Spills: Evacuate the area and contact the institution's environmental health and

safety (EHS) department immediately.
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Caption: Workflow for the safe handling and disposal of Nitroflurbiprofen.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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